Cas no 88332-15-4 (Phenol, 4-(2-aminoethyl)-3-methyl-)

Phenol, 4-(2-aminoethyl)-3-methyl- structure
88332-15-4 structure
Product Name:Phenol, 4-(2-aminoethyl)-3-methyl-
CAS No:88332-15-4
MF:C9H13NO
MW:151.205622434616
CID:636860
PubChem ID:54229736
Update Time:2025-04-19

Phenol, 4-(2-aminoethyl)-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-(2-aminoethyl)-3-methyl-
    • 4-(2-aminoethyl)-3-methylphenol
    • AKOS006289418
    • 88332-15-4
    • b-methyl-tyramine
    • DTXSID60709921
    • SCHEMBL4393973
    • Inchi: 1S/C9H13NO/c1-7-6-9(11)3-2-8(7)4-5-10/h2-3,6,11H,4-5,10H2,1H3
    • InChI Key: OHXMNNQSBTXLGP-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=C(C)C=1)CCN

Computed Properties

  • Exact Mass: 151.1
  • Monoisotopic Mass: 151.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.2A^2
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